Cas no 1797224-30-6 (1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea)

1-(3,5-Difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea is a synthetic organic compound featuring a urea core linked to a 3,5-difluorophenyl group and a 2-(piperidin-1-yl)pyrimidin-4-ylmethyl moiety. This structure suggests potential utility as a kinase inhibitor or modulator in medicinal chemistry research, given the presence of a pyrimidine scaffold and a substituted urea group, both common in bioactive molecules. The difluorophenyl substitution may enhance metabolic stability and binding affinity, while the piperidine-pyrimidine component could contribute to selective target interactions. The compound’s well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery, particularly in oncology or inflammation-related pathways. Its purity and synthetic reproducibility are critical for consistent experimental results.

1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea structure

1797224-30-6 structure

Product Name:1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea

CAS No:1797224-30-6

MF:C₁₇H₁₉F₂N₅O

MW:347.362469911575

CID:5370286

Update Time:2025-10-29

1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

- 1-(3,5-difluorophenyl)-3-[(2-piperidin-1-ylpyrimidin-4-yl)methyl]urea
- 1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea
- Inchi： 1S/C17H19F2N5O/c18-12-8-13(19)10-15(9-12)23-17(25)21-11-14-4-5-20-16(22-14)24-6-2-1-3-7-24/h4-5,8-10H,1-3,6-7,11H2,(H2,21,23,25)
- InChI Key： MIKSZCMTKYFLCC-UHFFFAOYSA-N
- SMILES： N(C1=CC(F)=CC(F)=C1)C(NCC1C=CN=C(N2CCCCC2)N=1)=O

1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6438-1685-2μmol	1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea	1797224-30-6	2μmol	$85.5	2023-09-09
Life Chemicals	F6438-1685-5μmol	1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea	1797224-30-6	5μmol	$94.5	2023-09-09
Life Chemicals	F6438-1685-10μmol	1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea	1797224-30-6	10μmol	$103.5	2023-09-09
Life Chemicals	F6438-1685-20μmol	1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea	1797224-30-6	20μmol	$118.5	2023-09-09
Life Chemicals	F6438-1685-1mg	1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea	1797224-30-6	1mg	$81.0	2023-09-09
Life Chemicals	F6438-1685-2mg	1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea	1797224-30-6	2mg	$88.5	2023-09-09
Life Chemicals	F6438-1685-3mg	1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea	1797224-30-6	3mg	$94.5	2023-09-09
Life Chemicals	F6438-1685-4mg	1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea	1797224-30-6	4mg	$99.0	2023-09-09
Life Chemicals	F6438-1685-5mg	1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea	1797224-30-6	5mg	$103.5	2023-09-09
Life Chemicals	F6438-1685-10mg	1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea	1797224-30-6	10mg	$118.5	2023-09-09

1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea Related Literature

1. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Additional information on 1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea

1-(3,5-Difluorophenyl)-3-{[2-(Piperidin-1-yl)Pyrimidin-4-yl]Methyl}Urea: A Comprehensive Overview

1-(3,5-Difluorophenyl)-3-{[2-(Piperidin-1-yl)Pyrimidin-4-yl]Methyl}Urea, also known by its CAS number 1797224-30-6, is a complex organic compound with significant applications in the field of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential therapeutic benefits. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a urea group linked to a 3,5-difluorophenyl moiety and a pyrimidine ring substituted with a piperidine group. The presence of fluorine atoms on the phenyl ring introduces electronic effects that enhance the compound's stability and bioavailability. The pyrimidine ring, a heterocyclic structure, is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design.

Recent research has focused on the pharmacokinetic properties of 1-(3,5-Difluorophenyl)-3-{[2-(Piperidin-1-yl)Pyrimidin-4-yl]Methyl}Urea. Studies have demonstrated that this compound exhibits favorable absorption and distribution profiles, which are critical for its potential use as an orally administered drug. Additionally, its metabolic stability has been evaluated, revealing that it undergoes minimal first-pass metabolism, thereby increasing its bioavailability.

In terms of therapeutic applications, this compound has shown promise in the treatment of various diseases, including cancer and inflammatory conditions. Its ability to inhibit key enzymes involved in these pathological processes has been extensively studied. For instance, recent findings suggest that it acts as a potent inhibitor of certain kinases, which are overexpressed in various cancers. This makes it a potential candidate for targeted therapy.

The synthesis of 1-(3,5-Difluorophenyl)-3-{[2-(Piperidin-1-yl)Pyrimidin-4-yl]Methyl}Urea involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The synthesis begins with the preparation of the 3,5-difluorophenylurea derivative, followed by the construction of the pyrimidine ring with the piperidine substituent. The final step involves coupling these two fragments to form the complete molecule.

Efforts to optimize the synthesis of this compound have led to the development of more efficient methodologies. For example, recent studies have employed microwave-assisted synthesis to enhance reaction rates and yields. These advancements not only improve the scalability of production but also reduce costs associated with large-scale manufacturing.

In conclusion, 1-(3,5-Difluorophenyl)-3-{[2-(Piperidin-1-yl)Pyrimidin-4-yl]Methyl}Urea represents a significant advancement in medicinal chemistry due to its unique structural features and promising therapeutic potential. As research continues to uncover its full range of applications, this compound is poised to play a crucial role in the development of novel therapeutic agents.